Cas no 1805109-32-3 (3-Bromo-4-fluoro-2-nitrobenzyl alcohol)

• Product Name: 3-Bromo-4-fluoro-2-nitrobenzyl alcohol
• CAS No: 1805109-32-3
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 4963680
• Update Time: 2023-08-24

3-Bromo-4-fluoro-2-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-2-nitrobenzyl alcohol

• Inchi： 1S/C7H5BrFNO3/c8-6-5(9)2-1-4(3-11)7(6)10(12)13/h1-2,11H,3H2
• InChI Key： LRHQKXLLEVPECY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CO)=C1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 248.94368 g/mol
• Monoisotopic Mass: 248.94368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66
• Molecular Weight: 250.02